Cas no 125736-03-0 (9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2S,6R)-rel-)

• Product Name: 9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2S,6R)-rel-
• CAS No: 125736-03-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 220622
• PubChem ID: 180347
• Update Time: 2025-04-19

9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2S,6R)-rel-
• 9-[(2-methylpropan-2-yl)oxycarbonyl]-9-azabicyclo[4.2.1]nonane-5-carboxylic acid
• 9-Azabicyclo(4.2.1)nonane-2,9-dicarboxylic acid, 9-(1,1-dimethylethyl) ester, endo-
• 9-Azabicyclo(4.2.1)nonane-2,9-dicarboxylic acid, 9-(1,1-dimethylethyl) ester, exo-
• 125736-03-0
• 9-(tert-butoxycarbonyl)-9-azabicyclo[4.2.1]nonane-2-carboxylic acid
• 125736-05-2
• DTXSID40925243

• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-9-5-4-6-10(12(16)17)11(15)8-7-9/h9-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： HWOVHBASKBGPGC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCCC(C(=O)O)C1CC2)=O

Computed Properties

• Exact Mass: 269.163
• Monoisotopic Mass: 269.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.165g/cm3
• Boiling Point: 400.9ºC at 760 mmHg
• Flash Point: 196.2ºC
• Refractive Index: 1.512
• LogP: 2.57710